Cas no 2091056-99-2 (trans-[3-(difluoromethyl)cyclobutyl]methanamine)

• Product Name: trans-[3-(difluoromethyl)cyclobutyl]methanamine
• CAS No: 2091056-99-2
• MF: C₆H₁₁F₂N
• MW: 135.16
• CID: 5290129
• Update Time: 2026-03-10

trans-[3-(difluoromethyl)cyclobutyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [(1r,3r)-3-(difluoromethyl)cyclobutyl]methanamine
• trans-[3-(difluoromethyl)cyclobutyl]methanamine

• Inchi： 1S/C6H11F2N/c7-6(8)5-1-4(2-5)3-9/h4-6H,1-3,9H2
• InChI Key： RZHZAPLOLJJFFR-UHFFFAOYSA-N
• SMILES： C(C1CC(C(F)F)C1)N

Additional information on trans-[3-(difluoromethyl)cyclobutyl]methanamine

Comprehensive Overview of trans-[3-(difluoromethyl)cyclobutyl]methanamine (CAS No. 2091056-99-2): Properties, Applications, and Industry Insights

The compound trans-[3-(difluoromethyl)cyclobutyl]methanamine (CAS No. 2091056-99-2) has garnered significant attention in the pharmaceutical and agrochemical industries due to its unique structural features and versatile applications. As a difluoromethyl-substituted cyclobutylamine, this molecule exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of trans-[3-(difluoromethyl)cyclobutyl]methanamine", "CAS 2091056-99-2 applications", and "difluoromethyl cyclobutyl derivatives", reflecting the growing interest in this compound.

One of the key structural attributes of trans-[3-(difluoromethyl)cyclobutyl]methanamine is its cyclobutyl ring, which imparts rigidity to the molecule while maintaining sufficient flexibility for interactions with biological targets. The presence of the difluoromethyl group enhances its lipophilicity and metabolic stability, traits highly sought after in drug discovery. Recent studies have explored its potential as a building block for small-molecule therapeutics, particularly in the development of kinase inhibitors and GPCR modulators. Searches related to "pharmaceutical uses of cyclobutylamines" and "fluorine in drug design" underscore the relevance of this compound in modern medicinal chemistry.

In agrochemical applications, trans-[3-(difluoromethyl)cyclobutyl]methanamine has shown promise as a precursor for novel crop protection agents. The difluoromethyl moiety is known to improve the bioavailability and environmental persistence of agrochemicals, addressing the industry's demand for more efficient and sustainable solutions. Queries such as "difluoromethyl compounds in agriculture" and "CAS 2091056-99-2 agrochemical potential" highlight the compound's cross-disciplinary appeal. Furthermore, its compatibility with green chemistry principles aligns with the global push toward eco-friendly synthesis methods.

The synthesis of trans-[3-(difluoromethyl)cyclobutyl]methanamine typically involves multi-step routes, including cyclobutane ring formation, difluoromethylation, and amine functionalization. Advanced techniques such as asymmetric catalysis and flow chemistry have been employed to optimize yield and enantioselectivity. These methodologies resonate with searches for "efficient synthesis of fluorinated cyclobutanes" and "scalable production of CAS 2091056-99-2", reflecting the industrial need for cost-effective manufacturing processes.

From a regulatory perspective, trans-[3-(difluoromethyl)cyclobutyl]methanamine is not classified as a hazardous substance under major global frameworks, which facilitates its adoption in research and commercial applications. However, proper handling protocols are recommended due to its amine functionality. The compound's safety profile is often queried with terms like "CAS 2091056-99-2 safety data" and "handling fluorinated amines", emphasizing the importance of transparency in chemical management.

Looking ahead, the demand for trans-[3-(difluoromethyl)cyclobutyl]methanamine is expected to rise, driven by innovations in precision medicine and sustainable agriculture. Its role in enabling structure-activity relationship (SAR) studies and fragment-based drug design positions it as a critical tool for 21st-century chemical research. As the scientific community continues to explore fluorine's unique effects on molecular properties, this compound will likely remain at the forefront of cutting-edge developments.